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Compound of Interest

(4-Acetyl-2-fluorophenyl)boronic
Compound Name:

acid
CAS No.: 1022154-78-4
Cat. No.: B1532630

Get Quote

Chemical Identity & Structural Analysis

This compound represents a strategic "push-pull" electronic system where the electron-
withdrawing acetyl group (para) and the inductively withdrawing fluorine atom (ortho) modulate
the Lewis acidity of the boron center.

Core Identifiers
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Parameter Technical Specification

IUPAC Name (4-Acetyl-2-fluorophenyl)boronic acid

1-(4-Bromo-3-fluorophenyl)ethanone (CAS:
304445-49-6)

Common Precursor

Molecular Formula CsHsBFOs3
Molecular Weight 181.96 g/mol
SMILES CC(=0)C1=CC(F)=C(B(0O)0O)C=C1

Boronic Acid (C1), Fluorine (C2, ortho), Ketone

Key Functional Groups
(C4, para)

Electronic Structure & Reactivity Implications

The ortho-fluorine substituent is the critical structural feature defining this molecule's behavior:

e Enhanced Lewis Acidity: The electronegative fluorine ($ \chi = 3.98 $) increases the
electrophilicity of the boron center via inductive effects (-1), potentially accelerating the
transmetallation step in Suzuki-Miyaura couplings.

o Protodeboronation Risk: The same electron-withdrawing nature stabilizes the developing
negative charge on the ipso-carbon during base-catalyzed hydrolysis, making this compound
more susceptible to protodeboronation than non-fluorinated analogues [1].

o Steric Influence: The atomic radius of fluorine (1.47 A) provides a modest steric block,
influencing the conformation of biaryl products but rarely inhibiting catalyst approach.

Synthetic Route: Miyaura Borylation

Direct lithiation is contraindicated due to the incompatibility of the electrophilic ketone (acetyl
group) with organolithium reagents. The industry-standard protocol utilizes Palladium-catalyzed
Miyaura borylation of the aryl bromide precursor.

Synthesis Workflow (DOT Visualization)
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The following diagram illustrates the conversion of the commercially available bromide to the
boronic acid via the pinacol ester intermediate.
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Click to download full resolution via product page

Figure 1: Synthetic pathway via Miyaura Borylation and subsequent oxidative hydrolysis of the
boronate ester.

Detailed Protocol (Self-Validating)

Step 1: Borylation (Formation of Pinacol Ester)

o Charge: In a dry Schlenk flask, combine 1-(4-bromo-3-fluorophenyl)ethanone (1.0 eq),
Bis(pinacolato)diboron (

, 1.1 eq), and Potassium Acetate (KOAc, 3.0 eq).

o Catalyst: Add Pd(dppf)Clz2-CH2Clz (3-5 mol%). The bidentate ferrocene ligand is crucial to
prevent catalyst decomposition.

e Solvent: Add anhydrous 1,4-Dioxane (0.2 M concentration). Degas with

or Ar for 15 minutes.

o Reaction: Heat to 90°C for 4-12 hours. Monitor by TLC/LCMS for the disappearance of the
bromide.

o Checkpoint: The product spot will likely be less polar than the starting bromide on silica
TLC.

Step 2: Hydrolysis to Free Acid While the pinacol ester is often used directly, the free acid is
generated via:
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e Suspend the pinacol ester in Acetone/Water (1:1).
e Add Sodium Periodate (
, 3.0 eq) and Ammonium Acetate (

, 3.0 eq).

e Stir at room temperature for 12-24 hours.

o Workup: Extract with Ethyl Acetate. The boronic acid may exist in equilibrium with its trimeric
boroxine anhydride form (dehydrated trimer), which is a common observation in solid-state
boronic acids [2].

Reactivity & Mechanistic Insights

The primary application of this compound is in Suzuki-Miyaura Cross-Coupling. However, the
specific electronic environment requires tailored conditions.

The "Ortho-Fluoro" Effect in Catalysis

The fluorine atom at the C2 position exerts a dual effect:

o Acceleration: It renders the boron center more Lewis acidic, facilitating the formation of the
reactive boronate "ate" complex with the base (e.g.,

or

)

« Instability (Protodeboronation): Under harsh basic conditions (e.g., strong NaOH, high temp),
the C-B bond is prone to cleavage, replacing the

group with a proton.

Optimized Coupling Conditions

To mitigate protodeboronation while maintaining reactivity, use mild bases and anhydrous
conditions where possible.
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Parameter Recommended Condition Rationale

Milder than hydroxides;
Base or reduces hydrolytic
deboronation.

Biphasic systems often protect

Solvent Toluene/Water (10:1) or DMF ) ) )
the boronic acid species.
SPhos (Buchwald ligand) is
excellent for sterically
Catalyst Pd(PPhs)a4 or Pd(OACc)2/SPhos

hindered/ortho-substituted

boronates [3].

Mechanism of Protodeboronation (Risk Analysis)

The following diagram highlights the pathway leading to the unwanted side product (3-
fluoroacetophenone) if pH is uncontrolled.
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Figure 2: Competitive pathways between productive coupling and destructive
protodeboronation. High base concentration favors the left branch.

Applications in Medicinal Chemistry

This building block is essential for introducing the 3-fluoro-4-acetylphenyl moiety into drug
scaffolds.

o Biaryl Kinase Inhibitors: The acetyl group serves as a hydrogen bond acceptor or a handle
for further derivatization (e.g., condensation with hydrazines to form indazoles or pyrazoles).

¢ Metabolic Stability: The ortho-fluorine blocks metabolic oxidation at the ring position adjacent
to the biaryl linkage, a common "soft spot” in CYP450 metabolism.

¢ Heterocycle Synthesis:

o Reaction: Condensation of the acetyl group with dimethylformamide dimethyl acetal (DMF-
DMA) followed by hydrazine.

o Result: Formation of fluorinated pyrazolyl-phenyl motifs, highly privileged structures in
oncology (e.g., VEGFR inhibitors).

Handling & Stability

o Storage: Store at 2-8°C. Boronic acids spontaneously dehydrate to form cyclic trimeric
anhydrides (boroxines). This is reversible upon exposure to agueous base during coupling
reactions.

e Analysis:
o NMR:

NMR is the best purity check. Expect a signal around -110 to -120 ppm (relative to

).

o Mass Spec: ESI-MS often shows the boronate ester (if using alcohols) or the boroxine
mass.
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Safety: Irritant. Handle in a fume hood.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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